Cas no 69024-91-5 (4-(4-chlorophenyl)-5-methyl-1H-imidazole hydrochloride)

• Product Name: 4-(4-chlorophenyl)-5-methyl-1H-imidazole hydrochloride
• CAS No: 69024-91-5
• MF: C₁₀H₁₀Cl₂N₂
• MW: 229.105800151825
• CID: 972939
• PubChem ID: 71966
• Update Time: 2025-04-19

4-(4-chlorophenyl)-5-methyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-methyl-1H-imidazole hydrochloride
• 4-(4-Chlorophenyl)-5-methyl-1H-imidazole HCl
• 4-(4-chlorophenyl)-5-methyl-1H-imidazole hydrochloride (1:1)
• Lofemizole hydrochloride [USAN]
• Lofemizole hydrochloride (USAN)
• lofemizolehydrochloride
• 4-(4-Chlorphenyl)-5-methylimidazol hydrochlorid
• 4-(p-Chlorophenyl)-5-methylimidazole monohydrochloride
• DTXSID40220447
• 4-(4-chlorophenyl)-5-methyl-1H-imidazole;hydrochloride
• Lofemizole hydrochloride
• 4-(4-chlorophenyl)-5-methyl-1h-imidazole hydrochloride(1:1)
• 69024-91-5
• 0C2796D6SB
• CHEMBL2107397
• Q27236594
• Lofemizole HCl
• D04763
• 1H-Imidazole, 4-(4-chlorophenyl)-5-methyl-, hydrochloride
• 70169-80-1
• 1H-Imidazole, 4-(4-chlorophenyl)-5-methyl-, monohydrochloride
• SCHEMBL44549
• UNII-0C2796D6SB
• NS00090933
• EINECS 273-788-9
• PIAMNHTVFPWVHG-UHFFFAOYSA-N

• Inchi： 1S/C10H9ClN2.ClH/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8;/h2-6H,1H3,(H,12,13);1H
• InChI Key： PIAMNHTVFPWVHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)NC=N1.Cl

Computed Properties

• Exact Mass: 228.0223
• Monoisotopic Mass: 228.022104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7

Experimental Properties

• Boiling Point: 388.3°C at 760 mmHg
• Flash Point: 220.7°C
• PSA: 28.68